Cas no 1075-30-5 (1-{Bicyclo4.2.0octa-1,3,5-trien-7-yl}ethan-1-one)

• Product Name: 1-{Bicyclo4.2.0octa-1,3,5-trien-7-yl}ethan-1-one
• CAS No: 1075-30-5
• Molecular Formula: C₁₀H₁₀O
• Molecular Weight: 146.1858
• MDL: MFCD01716591
• CID: 139866
• PubChem ID: 14097

1-{Bicyclo4.2.0octa-1,3,5-trien-7-yl}ethan-1-one Properties

Names and Identifiers

• Ethanone,1-bicyclo[4.2.0]octa-1,3,5-trien-7-yl-
• 1-(7-bicyclo[4.2.0]octa-1,3,5-trienyl)ethanone
• Bicyclo[4.2.0]octa-1,3,5-trien-7-yl(methyl) ketone
• Bicyclo[4.2.0]octane,ethanone deriv.
• Ethanone, 1-bicyclo[4.2.0]octa-1,3,5-trien-7-yl-, ethanonederiv.
• Ketone,bicyclo[4.2.0]octa-1,3,5-trien-7-yl methyl (7CI,8CI)
• 1-(Bicyclo[4.2.0]octa-1,3,5-trien-7-yl)ethanone
• 1-(bicyclo[4.2.0]octa-1(6),2,4-trien-7-yl)ethanone

• MDL： MFCD01716591
• InChIKey： HRBWEKNHUNICAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O/c1-7(11)10-6-8-4-2-3-5-9(8)10/h2-5,10H,6H2,1H3
• SMILES： C12CC(C(=O)C)C1=CC=CC=2

Computed Properties

• Exact Mass: 146.0732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.073165
• Heavy Atom Count: 11
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.91530
• PSA: 17.07
• Refractive Index: 1.5540 (estimate)
• Boiling Point: 225.81°C (rough estimate)
• Flash Point: 101.1°C
• Density: 0.9574 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids